Cas no 82508-34-7 (Methylpseudolarate B)

• Product Name: Methylpseudolarate B
• CAS No: 82508-34-7
• Molecular Formula: C₂₄H₃₀O₈
• Molecular Weight: 446.49000
• CID: 837368
• PubChem ID: 6475944

Methylpseudolarate B Properties

Names and Identifiers

• Methylpseudolarate B
• Methyl (1R,7S,8S,9R)-7-acetoxy-9-[(1E,3E)-5-methoxy-4-methyl-5-oxo-1,3-pentadien-1-yl]-9-methyl-11-oxo-10-oxatricyclo[6.3.2.0^1,7]tridec-3-ene-4-carboxylate
• [ "" ]
• Methyl pseudolarate B
• AKOS040762054
• CS-0023749
• DTXSID801314937
• methyl (1R,7S,8S,9R)-7-acetyloxy-9-[(1E,3E)-5-methoxy-4-methyl-5-oxopenta-1,3-dienyl]-9-methyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-ene-4-carboxylate
• HY-N3267
• CHEMBL513582
• methyl acetoxy-[(1E,3E)-5-methoxy-4-methyl-5-oxo-penta-1,3-dienyl]-methyl-oxo-[?]carboxylate
• FS-9073
• Methyl (2E,4E)-5-[(7S,1R,8R)-7-acetyloxy-4-(methoxycarbonyl)-9-methyl-10-oxa-11-oxotricyclo[6.3.2.0<1,7>]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoate
• 82508-34-7
• DA-65409

• InChIKey： DXNRJQIZAXOHQJ-KYNXZXPVSA-N
• Inchi： InChI=1S/C24H30O8/c1-15(19(26)29-4)7-6-11-22(3)18-10-13-23(21(28)32-22)12-8-17(20(27)30-5)9-14-24(18,23)31-16(2)25/h6-8,11,18H,9-10,12-14H2,1-5H3/b11-6+,15-7+/t18-,22+,23+,24-/m0/s1
• SMILES： C/C(=C\C=C\[C@]1(C)[C@@H]2CC[C@]3(CC=C(CC[C@]23OC(=O)C)C(=O)OC)C(=O)O1)/C(=O)OC

Computed Properties

• Exact Mass: 446.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 446.194
• Heavy Atom Count: 32
• Complexity: 928
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 105A^2

Experimental Properties

• LogP: 2.95900
• PSA: 105.20000
• Boiling Point: 571.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 244.9±30.2 °C
• Color/Form: Oil
• Density: 1.2±0.1 g/cm3